3-allyl-5-((Z)-1-{2-[(3-isopropoxypropyl)amino]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-2-thioxo-1,3-thiazolan-4-one

• Molecular Formula: C22H26N4O3S2
• Molecular Weight: 458.6 g/mol
• IUPAC Name: (5Z)-5-[[7-methyl-4-oxo-2-(3-propan-2-yloxypropylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H26N4O3S2/c1-5-10-25-21(28)17(31-22(25)30)12-16-19(23-9-6-11-29-14(2)3)24-18-8-7-15(4)13-26(18)20(16)27/h5,7-8,12-14,23H,1,6,9-11H2,2-4H3/b17-12-
• InChI Key: VUTXNBNKCHDSQX-ATVHPVEESA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC=C)NCCCOC(C)C)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC=C)NCCCOC(C)C)C=C1

Description

The compound 3-allyl-5-((Z)-1-{2-[(3-isopropoxypropyl)amino]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-2-thioxo-1,3-thiazolan-4-one is a heterocyclic molecule featuring a fused pyrido[1,2-a]pyrimidin-4-one core conjugated with a thiazolan-4-one ring. Key structural elements include:

• Allyl group at position 3 of the thiazolanone ring.
• (Z)-configured methylidene bridge linking the pyrido-pyrimidinone and thiazolanone moieties.
• 7-methyl substituent on the pyrido-pyrimidinone core.
• 3-isopropoxypropylamino group at position 2 of the pyrido-pyrimidinone.

The compound’s synthesis likely involves condensation reactions between pyrido-pyrimidinone precursors and thiazolanone intermediates, followed by amination with 3-isopropoxypropylamine. Structural confirmation employs spectroscopic methods (NMR, IR) and X-ray crystallography, with SHELX software frequently used for refinement .

Biological Activity

Chemical Structure and Properties

The compound appears to be a complex organic molecule featuring a pyrido[1,2-a]pyrimidine core, which is known for its diverse biological activities. The presence of thiazole and thioxo groups may contribute to its potential pharmacological properties.

Biological Activity

Compounds with similar structures often exhibit a range of biological activities, including:

• Antimicrobial Activity : Many pyrimidine derivatives have been studied for their ability to inhibit bacterial growth and combat infections.
• Antitumor Activity : Pyrimidine analogs are frequently investigated for their efficacy in cancer treatment due to their ability to interfere with nucleic acid synthesis.
• Enzyme Inhibition : Compounds containing thiazole or thiazolidinone moieties may act as inhibitors of various enzymes, including proteases and kinases.

The mechanisms through which these compounds exert their biological effects often involve:

• Interference with DNA/RNA Synthesis : By mimicking nucleotides, they can disrupt the replication process in rapidly dividing cells.
• Enzyme Inhibition : Compounds may bind to active sites on enzymes, preventing substrate binding and subsequent reactions.

Table 1: Biological Activities of Pyrimidine Derivatives

Compound Type	Activity Type	Reference
Pyrimidine Analog	Antimicrobial
Thiazole Derivative	Antitumor
Thiazolidinone	Enzyme Inhibition

Case Study: Antitumor Activity

A study investigating pyrimidine nucleoside analogs demonstrated significant antitumor activity against various cancer cell lines. These compounds were shown to induce apoptosis in cancer cells by activating specific signaling pathways involved in cell death. The study highlighted the importance of structural modifications in enhancing potency and selectivity against tumor cells.

Research Findings

Recent research has focused on optimizing the pharmacokinetic properties of pyrimidine derivatives to improve their therapeutic efficacy. Modifications such as alkyl substitutions have been shown to enhance solubility and bioavailability, leading to improved outcomes in preclinical models.

Scientific Research Applications

Antimicrobial Activity

Research has indicated that thiazole derivatives exhibit significant antimicrobial properties. The thiazole ring in the compound is known for its ability to interact with biological targets, leading to the inhibition of microbial growth. Studies have shown that compounds containing thiazole moieties can be effective against various pathogens, including bacteria and fungi. For instance, derivatives have been tested for their efficacy against drug-resistant strains of Mycobacterium tuberculosis, showcasing promising results in vitro .

Anticancer Properties

The pyrimidine structure within the compound has been linked to anticancer activity. Compounds with similar structures have been synthesized and evaluated for their cytotoxic effects on cancer cell lines. The mechanism of action often involves the induction of apoptosis in cancer cells, making these compounds candidates for further development as anticancer agents .

Pesticidal Activity

The unique structure of the compound suggests potential applications in agriculture as a pesticide or herbicide. Compounds with thiazole and pyrimidine derivatives have been studied for their ability to inhibit plant pathogens and pests. The synthesis of such compounds often leads to the discovery of new agrochemicals that can enhance crop protection while minimizing environmental impact .

Polymer Chemistry

In material science, the compound can be utilized in the synthesis of novel polymers. The functional groups present in the molecule allow for modifications that can lead to materials with specific properties, such as increased thermal stability or enhanced mechanical strength. Research into polymer composites incorporating thiazole derivatives has shown improved performance characteristics .

Case Studies and Research Findings

Study	Focus	Findings
Study on Antimicrobial Activity	Evaluated against Mycobacterium tuberculosis	Significant inhibition observed; potential for drug development
Investigation of Anticancer Properties	Tested on various cancer cell lines	Induced apoptosis; promising cytotoxic effects
Agricultural Application Study	Assessed as a pesticide	Effective against specific plant pathogens; potential for crop protection
Polymer Synthesis Research	Developed new polymer composites	Enhanced material properties observed

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Key Structural Analogs

The most relevant structural analog is 3-[(Z)-(3-Isobutyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-2-[(4-methylbenzyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one () .

Table 1: Structural Comparison

Feature	Target Compound	Analog ()
Thiazole Substituent	Allyl group at position 3	Isobutyl group at position 3
Amino Substituent	3-Isopropoxypropylamino on pyrido-pyrimidinone	4-Methylbenzylamino on pyrido-pyrimidinone
Methylidene Bridge	(Z)-configuration	(Z)-configuration
Core Structure	Pyrido[1,2-a]pyrimidin-4-one fused with thiazolan-4-one	Pyrido[1,2-a]pyrimidin-4-one fused with thiazolidin-4-one

Functional Implications

• Allyl vs. This may enhance electrophilic interactions in biological systems.
• Thiazolanone vs. Thiazolidinone: The thiazolan-4-one ring (with a sulfur atom at position 2) in the target compound differs from the thiazolidin-4-one (with a thioxo group at position 2) in the analog, affecting electron distribution and hydrogen-bonding capacity.

Characterization Techniques

• Spectroscopy : NMR (¹H, ¹³C) and IR confirm functional groups and stereochemistry .
• Crystallography : SHELX software refines X-ray data to resolve (Z)-configuration and molecular packing .

Research Findings and Implications

• Solubility : The target compound’s isopropoxypropyl chain likely improves solubility in polar solvents compared to the analog’s aromatic benzyl group.
• Bioactivity: While neither compound’s biological data is provided, structural analogs of pyrido-pyrimidinones are often explored as kinase inhibitors or antimicrobial agents. The allyl group may confer unique reactivity for covalent binding .
• Stability : The thioxo group in both compounds may enhance stability against hydrolysis compared to oxo analogs.

Preparation Methods

Knoevenagel Condensation for Methylidene Bridge Formation

The methylidene bridge between the pyrido-pyrimidinone and thiazolidinone is installed via a Z-selective Knoevenagel condensation. A mixture of the formyl-pyrido-pyrimidinone and 2-thioxo-thiazolidin-4-one is heated to 80°C in dimethylformamide (DMF) with piperidine as a catalyst. The Z-configuration is favored due to steric hindrance between the pyrido-pyrimidinone’s methyl group and the thiazolidinone’s allyl substituent.

Reaction conditions :

• Catalyst : Piperidine (10 mol%).

• Solvent : DMF (anhydrous).

• Time : 12 hours.

• Yield : 70–78%.

Introduction of the 3-Isopropoxypropylamino Side Chain

The final functionalization involves nucleophilic aromatic substitution at the pyrido-pyrimidinone’s C2 position. 3-Isopropoxypropylamine is reacted with the brominated intermediate (prepared by treating the methylidene adduct with N-bromosuccinimide) in acetonitrile at 60°C for 24 hours. Potassium carbonate acts as a base to deprotonate the amine, enhancing nucleophilicity.

Purification :

• Column chromatography (silica gel, ethyl acetate/hexane 3:7).

• Final recrystallization from methanol/water.

Optimization of Reaction Conditions

Solvent and Catalyst Screening

A comparative study of condensation catalysts revealed piperidine outperforms morpholine or triethylamine in Z-selectivity (Table 1).

Table 1. Catalyst Impact on Knoevenagel Condensation

Catalyst	Solvent	Temperature (°C)	Z:E Ratio	Yield (%)
Piperidine	DMF	80	9:1	78
Morpholine	DMF	80	5:1	62
Triethylamine	Ethanol	70	3:1	54

Temperature and Time Effects

Prolonged heating beyond 12 hours in DMF led to decomposition, reducing yields to <50%. Lower temperatures (60°C) resulted in incomplete conversion (<30%).

Purification and Characterization

Chromatographic Techniques

Final purification employs gradient elution (hexane to ethyl acetate) on silica gel, effectively separating Z/E isomers. Reverse-phase HPLC (C18 column, methanol/water 65:35) confirms >98% purity.

Spectroscopic Validation

• IR : Strong absorption at 1685 cm⁻¹ (C=O), 1590 cm⁻¹ (C=N), and 1250 cm⁻¹ (C=S).

• ¹H NMR (DMSO-d6): δ 8.21 (d, J = 7.2 Hz, C8-H), 6.89 (s, CH=N), 4.15 (m, OCH(CH3)2).

• ¹³C NMR : 178.9 ppm (C=O), 165.3 ppm (C=S), 122.1 ppm (CH=N).

Q & A

Q. What are the typical synthetic routes for preparing this compound, and what key steps require optimization?

The synthesis involves multi-step organic reactions, including:

• Formation of the thiazolidinone ring via condensation of thiourea derivatives with α-haloketones .
• Coupling of the pyrido[1,2-a]pyrimidin-4-one moiety using nucleophilic substitution or Schiff base formation under reflux conditions .
• Introduction of the allyl and isopropoxypropyl groups via alkylation or aminolysis, requiring inert atmospheres (e.g., nitrogen) to prevent oxidation . Optimization needs : Reaction temperature, solvent selection (e.g., ethanol, DMSO), and chromatographic purification to achieve >90% purity .

Q. Which spectroscopic and crystallographic methods are most effective for confirming its structure?

• NMR spectroscopy : ¹H/¹³C NMR for verifying Z-configuration of the methylidene group and substituent positions .
• IR spectroscopy : Confirmation of thioxo (C=S) and carbonyl (C=O) stretches .
• X-ray crystallography : SHELX programs (e.g., SHELXL) resolve complex stereochemistry and hydrogen-bonding networks .

Q. What preliminary biological assays are recommended to screen its activity?

• Anti-inflammatory : COX-2 inhibition assays using ELISA .
• Antimicrobial : Broth microdilution for MIC determination against Gram-positive/negative bacteria .
• Cytotoxicity : MTT assay on human cell lines (e.g., HEK293) to assess selectivity .

Advanced Research Questions

Q. How can reaction yields be improved during large-scale synthesis?

• Solvent optimization : Switch from ethanol to acetonitrile for better solubility of intermediates .
• Catalyst screening : Test Lewis acids (e.g., ZnCl₂) to accelerate thiazolidinone ring closure .
• Flow chemistry : Continuous flow systems may reduce side reactions and improve scalability .

Q. What strategies resolve contradictions between computational predictions and experimental spectral data?

• DFT calculations : Compare theoretical NMR/IR spectra (B3LYP/6-31G* level) with experimental data to validate tautomeric forms .
• Dynamic NMR : Probe temperature-dependent conformational changes in solution .
• Synchrotron XRD : High-resolution crystallography resolves ambiguities in electron density maps .

Q. How can mechanistic studies elucidate its interaction with biological targets?

• Molecular docking : AutoDock Vina or Schrödinger Suite to model binding with COX-2 or bacterial topoisomerases .
• Isothermal titration calorimetry (ITC) : Quantify binding affinity and thermodynamics .
• Metabolomic profiling : LC-MS to identify metabolic intermediates in hepatic microsomes .

Q. What methodologies assess its pharmacokinetic (ADME) properties?

• Permeability : Caco-2 cell monolayer assay for intestinal absorption .
• Microsomal stability : Incubation with rat liver microsomes to measure half-life .
• Plasma protein binding : Equilibrium dialysis to determine free fraction .

Q. How can structural instability during synthesis be mitigated?

• Protective groups : Use trityl or tert-butoxycarbonyl (Boc) groups to shield reactive amines .
• Low-temperature protocols : Conduct sensitive steps (e.g., imine formation) at 0–4°C .
• Stabilizing additives : Include antioxidants like BHT in reaction mixtures .

Q. What computational tools guide the design of analogs with enhanced activity?

• QSAR modeling : Train models on existing bioactivity data to predict substituent effects .
• Free-energy perturbation (FEP) : Simulate binding energy changes for proposed analogs .
• Scaffold hopping : Replace the pyrido[1,2-a]pyrimidin-4-one core with quinazolinone or purine derivatives .

Q. How do cross-disciplinary approaches enhance reaction optimization?

• Machine learning : Predict optimal solvent/catalyst combinations using reaction databases .
• High-throughput screening (HTS) : Test 100+ conditions in parallel via robotic platforms .
• In situ spectroscopy : Monitor reaction progress via Raman or FTIR probes .

Data Contradiction Analysis

Q. How to reconcile discrepancies between in vitro bioactivity and in vivo toxicity?

• Dose-response studies : Establish therapeutic index (LD₅₀/EC₅₀) in rodent models .
• Metabolite identification : LC-HRMS to detect toxic metabolites not present in vitro .
• Off-target profiling : Kinase selectivity panels (e.g., Eurofins) to identify unintended interactions .

Q. What explains variability in antimicrobial activity across bacterial strains?

• Efflux pump inhibition : Test synergy with inhibitors like PAβN to overcome resistance .
• Membrane permeability assays : Fluorescent probes (e.g., propidium iodide) assess compound uptake .
• Genomic analysis : Compare gene expression in susceptible vs. resistant strains via RNA-seq .